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Compound of Interest

Compound Name: (Dimethylamino)acetone

Cat. No.: B100619

For Researchers, Scientists, and Drug Development Professionals

(Dimethylamino)acetone, also known as 1-(dimethylamino)propan-2-one, is a versatile
organic compound utilized as an intermediate in the synthesis of various pharmaceuticals and
fine chemicals.[1] Its basic nature, attributed to the dimethylamino group, allows it to participate
in a range of nucleophilic reactions.[1] However, its utility in research and development
necessitates a thorough understanding of its safety profile and the implementation of stringent
handling precautions to ensure the well-being of laboratory personnel and the integrity of
experimental outcomes. This technical guide provides a comprehensive overview of the safety
data for (Dimethylamino)acetone, including its physical and chemical properties, associated
hazards, and detailed handling protocols.

Core Safety and Physical Properties

A summary of the key safety and physical data for (Dimethylamino)acetone is presented
below. This information is critical for conducting risk assessments and designing safe
experimental setups.
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Property Value Reference
CAS Number 15364-56-4 [2]
Molecular Formula CsH1:NO [1][2]
Molecular Weight 101.15 g/mol [2][3]
Appearance Colorless to pale yellow liquid [1]

Odor Amine-like [1]

Boiling Point 114.8°C at 760 mmHg [2]

Density 0.876 g/cm? [2]

Flash Point 30°C [2]

Vapor Pressure

19.6 mmHg at 25°C

[2]

Solubility

Soluble in water and organic

solvents

[1]

Hazard Identification and Classification

(Dimethylamino)acetone is classified as a flammable liquid and a skin irritant.[3] The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor[3]
Skin corrosion/irritation 2 H315: Causes skin irritation[3]

Signal Word: Warning[3]

Safe Handling and Storage Protocols
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Adherence to proper handling and storage procedures is paramount to minimize risks
associated with (Dimethylamino)acetone.

Handling:

o Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid
inhalation of vapors.[2][4]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]
[3] Use non-sparking tools and explosion-proof equipment.[2]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[2]
o Hand Protection: Wear chemical-resistant gloves.[2]
o Skin Protection: Wear protective clothing to prevent skin contact.[2]

e Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the work
area.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

o Keep away from incompatible materials and foodstuff containers.[2]

e Ground and bond containers and receiving equipment to prevent static discharge.[2]
Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures:

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2]
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» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, get medical help.[2]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult a doctor.[2]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a poison control center or doctor immediately.[2]

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation and
remove all sources of ignition.[2] Avoid breathing vapors and contact with skin and eyes.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[2]

o Containment and Cleaning: Absorb the spill with an inert material and collect for disposal.

Experimental Workflow: Handling a
(Dimethylamino)acetone Spill

The following diagram outlines the logical steps to be taken when managing a spill of
(Dimethylamino)acetone.
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Assess Spill Size and Location

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Eliminate Ignition Sources

Contain Spill with Absorbent Material

Collect Absorbed Material into a
Sealed Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste According to
Institutional Protocols

Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling a (Dimethylamino)acetone spill.
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Disposal Considerations

Dispose of (Dimethylamino)acetone and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[2] It is essential to consult with
your institution's environmental health and safety department for specific disposal guidelines.

This guide is intended to provide a comprehensive overview of the safety and handling of
(Dimethylamino)acetone. It is not a substitute for a thorough risk assessment and adherence
to all institutional and regulatory safety protocols. Always consult the most up-to-date Safety
Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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